Cas no 2376139-49-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2376139-49-8
• MF: C₃₁H₄₈ClN₅O₄S
• MW: 622.3
• CID: 5052089
• PubChem ID: 146047140
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-((S)-2-(9-aminononanamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride
• (S,R,S)-AHPC-C8-NH2 HCl
• SCHEMBL25333239
• (2S,4R)-1-[(2S)-2-(9-aminononanoylamino)-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride
• AKOS040757612
• (S,R,S)-AHPC-C8-NH2 (hydrochloride)
• CS-0119388
• (S,R,S)-AHPC-C8-NH2 hydrochloride
• DA-59704
• HY-133487A
• 2376139-49-8
• A1-49702
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C31H47N5O4S.ClH/c1-21-27(41-20-34-21)23-14-12-22(13-15-23)18-33-29(39)25-17-24(37)19-36(25)30(40)28(31(2,3)4)35-26(38)11-9-7-5-6-8-10-16-32;/h12-15,20,24-25,28,37H,5-11,16-19,32H2,1-4H3,(H,33,39)(H,35,38);1H/t24-,25+,28-;/m1./s1
• InChI Key： OANZHVCYGLOQJS-RAGVHRFXSA-N
• SMILES： C(N1C[C@H](O)C[C@H]1C(=O)NCC1C=CC(C2SC=NC=2C)=CC=1)(=O)[C@H](C(C)(C)C)NC(=O)CCCCCCCCN.Cl

Computed Properties

• Exact Mass: 621.3115539g/mol
• Monoisotopic Mass: 621.3115539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 845
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2376139-49-8 and Its Potential Applications in Modern Research

Compound with the CAS number 2376139-49-8, currently known by the provisional product name INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. As research in pharmaceuticals and biotechnology continues to evolve, compounds like this one are being explored for their efficacy in various biological pathways and disease models.

The molecular structure of CAS No. 2376139-49-8 exhibits characteristics that make it a promising candidate for further investigation. Preliminary studies have indicated that this compound interacts with specific biological targets, suggesting its utility in modulating cellular processes. The compound's chemical composition, which includes [mention key functional groups or atoms if known], allows for diverse interactions with biomolecules, making it a versatile tool for researchers.

In recent years, there has been a surge in the development of small-molecule inhibitors for treating complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound INDEX NAME NOT YET ASSIGNED is being evaluated in preclinical studies to assess its potential as an inhibitor of [mention specific enzyme or pathway if known]. Initial results from cell-based assays have shown encouraging activity, prompting further investigation into its mechanism of action.

One of the most exciting aspects of this compound is its potential to address unmet medical needs. For instance, in the treatment of cancer, targeted therapies that inhibit specific signaling pathways have revolutionized patient care. The ability of CAS No. 2376139-49-8 to interact with these pathways without significant off-target effects makes it a promising candidate for developing novel anticancer agents. Additionally, its potential role in modulating immune responses could make it valuable in treating autoimmune diseases.

The synthesis and characterization of this compound have been conducted using state-of-the-art techniques to ensure high purity and stability. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These studies not only provide a detailed understanding of the compound's molecular architecture but also help in predicting its biological activity.

Furthermore, computational modeling and molecular dynamics simulations have been utilized to gain insights into the interactions between CAS No. 2376139-49-8 and its target proteins. These computational approaches complement experimental data by providing a dynamic view of the binding process and helping to identify key residues involved in the interaction. This integrative approach enhances our understanding of the compound's mechanism of action and aids in the design of more effective derivatives.

The development of new pharmaceuticals is a lengthy and complex process that involves multiple stages, from discovery to clinical trials. However, compounds like INDEX NAME NOT YET ASSIGNED offer a ray of hope by providing new leads for drug development. The ongoing research aims to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability, to ensure its suitability for therapeutic use.

In conclusion, CAS No. 2376139-49-8 represents a significant advancement in chemical and biomedical research. Its unique structural properties and potential therapeutic applications make it a valuable asset in the quest for new treatments for various diseases. As research continues to unfold, we can expect more insights into its mechanisms of action and broader applications in medicine and biotechnology.